Cas no 1240492-91-4 (Benzaldehyde, 4-chloro-2-methoxy-5-methyl-)

• Product Name: Benzaldehyde, 4-chloro-2-methoxy-5-methyl-
• CAS No: 1240492-91-4
• MF: C₉H₉ClO₂
• MW: 184.62
• CID: 5080015
• Update Time: 2025-07-19

Benzaldehyde, 4-chloro-2-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-chloro-2-methoxy-5-methyl-

• Inchi： 1S/C9H9ClO2/c1-6-3-7(5-11)9(12-2)4-8(6)10/h3-5H,1-2H3
• InChI Key： WQNNXHAFWUONAU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(C)=C(Cl)C=C1OC

Additional information on Benzaldehyde, 4-chloro-2-methoxy-5-methyl-

Comprehensive Overview of Benzaldehyde, 4-chloro-2-methoxy-5-methyl- (CAS No. 1240492-91-4)

Benzaldehyde, 4-chloro-2-methoxy-5-methyl- (CAS No. 1240492-91-4) is a specialized aromatic aldehyde compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. This compound, characterized by its unique substitution pattern, serves as a versatile intermediate in the synthesis of more complex molecules. The presence of chloro, methoxy, and methyl groups on the benzene ring enhances its reactivity and selectivity, making it a valuable building block in modern chemistry.

In recent years, the demand for 4-chloro-2-methoxy-5-methylbenzaldehyde has surged due to its applications in the development of novel pharmaceutical agents. Researchers are particularly interested in its role as a precursor for drug discovery and medicinal chemistry. The compound's ability to undergo various chemical transformations, such as condensation reactions and nucleophilic substitutions, makes it a key player in the synthesis of biologically active molecules. This aligns with the growing trend of green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional methods.

Another area where Benzaldehyde, 4-chloro-2-methoxy-5-methyl- shines is in the agrochemical sector. Its derivatives are explored for their potential as pesticides and herbicides, addressing the global need for crop protection solutions. The compound's structural features contribute to its efficacy in targeting specific pests while minimizing environmental impact. This resonates with the current focus on precision agriculture and sustainable farming, topics frequently searched by professionals and enthusiasts alike.

The synthesis and characterization of CAS No. 1240492-91-4 involve advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and quality of the compound, which is critical for its applications in high-value industries. The compound's physicochemical properties, including solubility, melting point, and stability, are well-documented, providing researchers with essential data for their work.

From a commercial perspective, 4-chloro-2-methoxy-5-methylbenzaldehyde is available through specialized chemical suppliers who adhere to stringent quality standards. Its pricing and availability are influenced by factors such as raw material costs and market demand. Companies involved in its production often highlight their commitment to regulatory compliance and safety protocols, which are top concerns for buyers in the chemical industry.

In conclusion, Benzaldehyde, 4-chloro-2-methoxy-5-methyl- (CAS No. 1240492-91-4) is a compound of significant scientific and industrial relevance. Its applications span multiple sectors, from pharmaceuticals to agrochemicals, and its unique properties make it a subject of ongoing research. As the chemical industry evolves, compounds like this will continue to play a pivotal role in addressing contemporary challenges and driving innovation.